![molecular formula C24H21N7O3 B2662020 2-(4-methoxyphenyl)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide CAS No. 1019097-96-1](/img/structure/B2662020.png)
2-(4-methoxyphenyl)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Cancer Research
This compound and its derivatives have been studied for their anticancer activities. A study by Al-Sanea et al. (2020) explored the synthesis of certain derivatives targeting anticancer properties, showing inhibition against several cancer cell lines, suggesting potential as new anticancer agents (Al-Sanea et al., 2020). Another research by Hassan et al. (2014) synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, testing their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, revealing some compounds with significant activity (Hassan, Hafez, & Osman, 2014).
Radiopharmaceuticals
Dollé et al. (2008) reported the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, using a compound from this chemical class as a precursor, highlighting its application in neuroimaging and diagnosis (Dollé et al., 2008).
Anticonvulsant Agents
Research on "Epimidin," a novel anticonvulsant drug candidate, involved derivatives related to this compound, emphasizing the development of new pharmacological treatments for epilepsy and other seizure disorders (Severina et al., 2021).
Chemical Reactivity and Synthetic Methodology
Studies have explored the chemical reactivity of derivatives for synthesizing various heterocyclic compounds, indicating the compound's versatility as a precursor in organic synthesis. Farouk et al. (2021) discussed the synthesis of nitrogen heterocyclic compounds, providing insights into novel chemical transformations (Farouk, Ibrahim, & El-Gohary, 2021).
Coordination Complexes and Antioxidant Activity
Research into coordination complexes derived from pyrazole-acetamide derivatives, including those related to the compound , has shown significant antioxidant activity, suggesting potential applications in mitigating oxidative stress (Chkirate et al., 2019).
Pharmacological Evaluations
Evaluations of heterocyclic derivatives for their pharmacological potential, including toxicity assessment, tumor inhibition, and anti-inflammatory actions, have been conducted, demonstrating the compound's importance in drug discovery (Faheem, 2018).
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-[5-methyl-2-(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N7O3/c1-15-12-20(26-21(32)13-16-8-10-18(34-2)11-9-16)31(29-15)24-27-22-19(23(33)28-24)14-25-30(22)17-6-4-3-5-7-17/h3-12,14H,13H2,1-2H3,(H,26,32)(H,27,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLGDSSAAJXJFJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CC2=CC=C(C=C2)OC)C3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenyl)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.